N-benzyl-N-(4-nitrobenzyl)ethanamine

• IUPAC Name: N-benzyl-N-[(4-nitrophenyl)methyl]ethanamine
• InChI: InChI=1S/C16H18N2O2/c1-2-17(12-14-6-4-3-5-7-14)13-15-8-10-16(11-9-15)18(19)20/h3-11H,2,12-13H2,1H3
• InChI Key: LKWNUXWELUKOGM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

N-benzyl-N-(4-nitrobenzyl)ethanamine, also known as NBNE, is a chemical compound that belongs to the class of organic compounds called phenethylamines. It is a synthetic compound that has been used in scientific research to study its mechanism of action and its potential therapeutic applications.

Scientific Research Applications

Photochemical Properties and Applications

• Photocleavage Properties : The 4-acetyl-2-nitrobenzyl moiety, substituted with leaving groups, was studied as a photocleavable linker. This research indicated that the groups attached could be selectively and orthogonally disconnected upon irradiation, demonstrating the potential of nitrobenzyl derivatives in photochemical applications (Kammari et al., 2010).

• Fluorescence Uncaging Reporting : o-Nitrobenzyl derivatives were developed to generate a fluorescence signal upon irradiation. This signal is from the formation of a nitrosoketone capable of keto-enol tautomerism, leading to π-conjugated α-hydroxystilbene derivatives. These caging groups can be used to monitor the uncaging event via the release of a detectable fluorescent side-product (Abou Nakad et al., 2018).

Chemical Synthesis and Modification

• Protection of Hydroxyl Functions : The versatility of the 4-nitrobenzyl group for protecting hydroxyl functions was described. It can be selectively removed in the presence of other benzyl-type protecting groups through reduction and subsequent electrochemical oxidation, suggesting its utility in synthetic chemistry (Kukase et al., 1990).

• Reactivity in Organic Synthesis : The study of benzyl bromides and related molecules for organic synthesis showed that these molecules could be activated via single-electron-transfer processes for radical reactions. This includes the use of (nitro)benzyl radicals in carbene-catalyzed reactions under reductive conditions, suggesting potential applications in the synthesis of complex organic compounds (Li et al., 2016).

Applications in Medicinal Chemistry

• Inhibition of Nucleoside Transport Proteins : Research on analogs of 4-nitrobenzylthioinosine (NBTI) that are less polar and more biologically active involved modifying the nitrobenzyl group. These compounds showed promise as inhibitors of the nucleoside transport protein ENT1, highlighting the potential of nitrobenzyl derivatives in therapeutic applications (Tromp et al., 2004).